Benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranoside

• IUPAC Name: N-[(4aR,6R,7R,8R,8aS)-8-hydroxy-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• InChI: InChI=1S/C22H25NO6/c1-14(24)23-18-19(25)20-17(13-27-21(29-20)16-10-6-3-7-11-16)28-22(18)26-12-15-8-4-2-5-9-15/h2-11,17-22,25H,12-13H2,1H3,(H,23,24)/t17-,18-,19-,20-,21?,22-/m1/s1
• InChI Key: NXGXFAKJUWEFEC-RPVYJRQVSA-N
• Canonical SMILES: CC(=O)NC1C(C2C(COC(O2)C3=CC=CC=C3)OC1OCC4=CC=CC=C4)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@H]2[C@@H](COC(O2)C3=CC=CC=C3)O[C@H]1OCC4=CC=CC=C4)O
• Molecular Formula: C22H25NO6
• DSSTOX Substance ID: DTXSID50561676
• Molecular Weight: 399.4 g/mol
• CAS No.: 13343-61-8

Description

Benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranoside (Bz-2-ABG) is a synthetic glycoside that has been studied extensively in recent years due to its potential applications in biochemistry, medicine, and other areas. Bz-2-ABG is a derivative of the natural sugar, glucose, and is composed of a benzyl group linked to a 2-acetamido-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranoside moiety. The unique structure of Bz-2-ABG makes it an attractive target for research, as it has a wide range of potential applications.

Scientific Research Applications

Synthesis in Medicinal Chemistry

• Benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranoside has been utilized in the synthesis of various medically significant compounds. For example, its role in the total synthesis of bacterial peptidoglycan derivatives is notable. These derivatives, such as compound 10 synthesized in a study, exhibited adjuvant activity, making them significant in vaccine development (Merser, Sinaỹ, & Adam, 1975).

Glycoside Synthesis

• The chemical has been instrumental in the synthesis of various glycosides. It served as a precursor in the synthesis of different 2-acetamido-2-deoxy-D-glucopyranose derivatives, contributing to the expansion of available glycoside structures for research and potential therapeutic use (Jeanloz, Walker, & Sinaỹ, 1968).

Development of Biochemical Methodologies

• Research involving this compound has also facilitated the development of new synthetic methodologies in carbohydrate chemistry. For instance, studies on the synthesis of various glycosides have provided insights into the mechanisms and efficiencies of different synthetic routes, enhancing the toolbox of synthetic chemists (Matta, Vig, & Abbas, 1984).

Mechanism of Action

Target of Action

Benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranoside is a versatile compound that has garnered significant interest in studying bacterial infections . Its primary targets are diverse bacterial strains, where it exhibits antimicrobial capabilities .

Mode of Action

It is known to interact with its bacterial targets, leading to their inhibition . This interaction and the resulting changes contribute to its antimicrobial capabilities .

Biochemical Pathways

The compound is known to affect certain biochemical pathways related to bacterial metabolism . The downstream effects of these pathway alterations contribute to its antimicrobial activity

Pharmacokinetics

Its molecular properties suggest that it may have favorable bioavailability . It has a molecular weight of 399.44 , and its structure includes several hydrogen bond acceptors and donors , which can influence its absorption and distribution.

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the inhibition of bacterial growth . This is achieved through its interaction with bacterial targets and its impact on bacterial metabolic pathways .